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Compound of Interest

Compound Name: Splenopentin Acetate

CAS No.: 105184-37-0

Cat. No.: B564072

Get Quote

Technical Monograph: Splenopentin Acetate
(SP-5)
Molecular Characterization, Synthesis, and Immunomodulatory Mechanism

Executive Summary
Splenopentin (SP-5) is a synthetic pentapeptide corresponding to amino acid residues 32–36

of the splenic hormone splenin (distinct from thymopoietin).[1] While structurally homologous to

Thymopentin (TP-5), a single amino acid substitution (Glu³ in SP-5 vs. Asp³ in TP-5)

fundamentally alters its biological activity. SP-5 acts as a pleiotropic immunomodulator,

inducing the phenotypic differentiation of both T- and B-cell precursors without affecting

neuromuscular transmission. This guide provides a rigorous technical breakdown of its

physicochemical identity, solid-phase synthesis (SPPS) protocols, and analytical validation

standards.
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Peptide Sequence and Structure
The biological activity of Splenopentin relies on the precise arrangement of its five amino acids.

[2] The presence of Glutamic acid (Glu) at position 3 is the critical determinant of its "splenic"

versus "thymic" activity profile.

Sequence (Three-Letter): H-Arg-Lys-Glu-Val-Tyr-OH

Sequence (One-Letter): RKEVY

IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-4-carboxy-2-[[(2S)-6-amino-2-[[(2S)-2-amino-5-

(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]butanoyl]amino]-3-

methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid

Stereochemistry: All amino acids are in the L-configuration.

Molecular Weight Analysis
Precise molecular weight determination requires distinguishing between the free base peptide

and its acetate salt form, which is the standard pharmaceutical preparation.

Form Molecular Formula
Molecular Weight (
g/mol )

Stoichiometry
Notes

Splenopentin (Free

Base)
C₃₁H₅₁N₉O₉ 693.79

Calculated from

monoisotopic masses.

Splenopentin

Monoacetate

C₃₁H₅₁N₉O₉[3] ·

C₂H₄O₂
753.84

Theoretical value for

1:1 counterion ratio.

Splenopentin

Diacetate

C₃₁H₅₁N₉O₉ ·

2(C₂H₄O₂)
813.89

Common salt form

due to basic residues

(Arg, Lys).

Solubility Profile:

Water: Highly soluble (>10 mg/mL).

Acidic Buffers: Soluble (e.g., 0.1% TFA, 5% Acetic Acid).
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Organic Solvents: Insoluble in diethyl ether, hexane; sparingly soluble in pure acetonitrile.

Biological Mechanism of Action[4][5]
Immunomodulatory Pathway
Unlike Thymopentin, which inhibits B-cell differentiation while stimulating T-cells, Splenopentin

stimulates the differentiation of both T-cell and B-cell precursors.[4] This dual action makes it a

unique candidate for restoring immune homeostasis in immunocompromised states.

The mechanism involves the activation of secondary messenger systems (cAMP/cGMP) within

precursor lymphocytes, triggering gene expression shifts that lead to surface marker

expression (e.g., Thy-1 in T-cells).
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Figure 1: Signal transduction pathway of Splenopentin leading to dual lymphocyte

differentiation.

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)
Methodology: Fmoc/tBu Strategy Scale: 0.25 mmol Resin: Wang Resin (Pre-loaded with Fmoc-

Tyr(tBu)-OH) or CTC Resin.

Reagents & Materials
Resin: Fmoc-Tyr(tBu)-Wang Resin (Loading: 0.3–0.8 mmol/g).

Amino Acids: Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Lys(Boc)-OH, Fmoc-Arg(Pbf)-OH.
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Coupling Reagents: HCTU (or DIC/Oxyma) + DIPEA.

Deprotection: 20% Piperidine in DMF.[5][6]

Cleavage Cocktail: TFA:TIS:H₂O (95:2.5:2.5).

Step-by-Step Synthesis Workflow
Resin Swelling:

Weigh 0.25 mmol of resin into a fritted reaction vessel.

Swell in DMF for 30 minutes. Drain.

Fmoc Deprotection (Cycle Start):

Add 20% Piperidine/DMF (5 mL).[5] Agitate 5 min. Drain.

Add fresh 20% Piperidine/DMF. Agitate 15 min. Drain.

Wash: DMF (5x), DCM (3x), DMF (3x).

Coupling (Amino Acid Addition):

Dissolve Fmoc-AA-OH (4 eq) and HCTU (3.9 eq) in DMF.

Add DIPEA (8 eq). Activate for 1 minute.

Add solution to resin.[5][6][7] Agitate for 45–60 minutes at Room Temp.

Kaiser Test: Verify coupling (Blue = Fail/Incomplete; Yellow = Pass/Complete).

Wash: DMF (5x).[5][6]

Repeat Cycle:

Repeat steps 2 and 3 for Val → Glu → Lys → Arg.

Final Cleavage & Isolation:
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Wash final peptide-resin with DCM (5x) and dry under N₂.[6]

Add Cleavage Cocktail (10 mL/g resin).[6][7] Shake 2–3 hours.

Precipitate filtrate in cold Diethyl Ether (-20°C).

Centrifuge (3000 rpm, 5 min), decant ether, and dry pellet.
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Figure 2: Fmoc-SPPS synthesis cycle for Splenopentin.
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Analytical Validation (QC)
To ensure the integrity of the synthesized peptide, High-Performance Liquid Chromatography

(HPLC) and Mass Spectrometry (MS) are mandatory.[8]

RP-HPLC Method
Column: C18 Reverse Phase (e.g., 4.6 × 150 mm, 5 µm, 100 Å).

Mobile Phase A: 0.1% TFA in H₂O (Milli-Q).

Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[9]

Gradient: 0% B to 40% B over 20 minutes (Linear).

Note: SP-5 is hydrophilic; a shallow gradient at low organic % is required for retention.

Detection: UV at 214 nm (peptide bond) and 280 nm (Tyrosine side chain).

Mass Spectrometry (ESI-MS)
Ionization: Electrospray Ionization (Positive Mode).

Expected Signals:

[M+H]⁺: 694.8 (m/z)

[M+2H]²⁺: 347.9 (m/z)

Acceptance Criteria: Observed mass must be within ±0.5 Da of theoretical.

References
Audhya, T., et al. (1984). "Contrasting biological activities of thymopoietin and splenin, two

closely related polypeptide products of thymus and spleen." Proceedings of the National

Academy of Sciences. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.renyi.hu/~stipsicz/skin/HPLC/Ch_14.pdf
https://sielc.com/Application-HPLC-Analysis-of-Active-Drug-and-Amino-Acids-in-A-Formulation
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F6326122%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diezel, W., et al. (1987). "Splenopentin (SP-5) and thymopentin (TP-5) as

immunomodulators." Z Klin Med. Link

PubChem Compound Summary. "Splenopentin." National Center for Biotechnology

Information. Link

Merrifield, R.B. (1963). "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide."

Journal of the American Chemical Society. Link

Fields, G.B., & Noble, R.L. (1990). "Solid phase peptide synthesis utilizing 9-

fluorenylmethoxycarbonyl amino acids." International Journal of Peptide and Protein

Research. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564072/docs#splenopentin-acetate-molecular-
weight-and-peptide-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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